![molecular formula C18H24FN3O2 B5642050 1-ethyl-4-{[4-(4-fluorophenyl)-1,4-diazepan-1-yl]carbonyl}-2-pyrrolidinone](/img/structure/B5642050.png)
1-ethyl-4-{[4-(4-fluorophenyl)-1,4-diazepan-1-yl]carbonyl}-2-pyrrolidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The compound is synthesized through regiospecific reactions and cyclization processes. For instance, regiospecific synthesis and structural studies have been conducted on similar compounds, highlighting the methodological approaches to creating such complex structures (Núñez Alonso et al., 2020).
Molecular Structure Analysis
Structural analysis through X-ray crystallography and NMR spectroscopy is crucial for understanding the molecular configuration of this compound. Studies have detailed the crystal structure, showing nonplanar molecules with torsion introduced by seven-membered diazepin-2-one moieties (Núñez Alonso et al., 2020).
Chemical Reactions and Properties
Chemical reactions involving this compound often include condensation reactions, highlighting its reactivity and potential for creating diverse derivatives. For instance, the synthesis of related compounds involves condensation of 2,3-diaminopyridine with benzoylacetone followed by cyclization with substituted benzaldehydes (Liszkiewicz et al., 2006).
Physical Properties Analysis
The physical properties, including solubility, melting point, and crystal structure, are determined through experimental studies. The X-ray crystallography provides insights into the crystal system and space group of similar compounds, which are essential for understanding the physical characteristics and stability of the compound (Percino et al., 2008).
Chemical Properties Analysis
The chemical properties, such as reactivity with various reagents, stability under different conditions, and potential for undergoing various chemical transformations, are explored through experimental and theoretical studies. For example, computational studies on pyrrole derivatives provide insights into the molecular electrostatic potential, natural bond orbital interactions, and electronic descriptors, which are indicative of the compound's chemical behavior (Singh et al., 2014).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-ethyl-4-[4-(4-fluorophenyl)-1,4-diazepane-1-carbonyl]pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24FN3O2/c1-2-20-13-14(12-17(20)23)18(24)22-9-3-8-21(10-11-22)16-6-4-15(19)5-7-16/h4-7,14H,2-3,8-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVZOQLPYSFVOSR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CC(CC1=O)C(=O)N2CCCN(CC2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.